Cas no 93031-48-2 (α,1-dimethyl-α-phenyl-1H-Imidazole-2-methanol)

α,1-dimethyl-α-phenyl-1H-Imidazole-2-methanol structure
93031-48-2 structure
Product Name:α,1-dimethyl-α-phenyl-1H-Imidazole-2-methanol
CAS No:93031-48-2
MF:C12H14N2O
MW:202.252362728119
CID:1121938
PubChem ID:13331155
Update Time:2025-04-20

α,1-dimethyl-α-phenyl-1H-Imidazole-2-methanol Chemical and Physical Properties

Names and Identifiers

    • α,1-dimethyl-α-phenyl-1H-Imidazole-2-methanol
    • AKOS017396335
    • 1-(1-Methyl-1H-imidazol-2-yl)-1-phenylethan-1-ol
    • 93031-48-2
    • Inchi: 1S/C12H14N2O/c1-12(15,10-6-4-3-5-7-10)11-13-8-9-14(11)2/h3-9,15H,1-2H3
    • InChI Key: VFKOKYQHQVZFSN-UHFFFAOYSA-N
    • SMILES: OC(C)(C1C=CC=CC=1)C1=NC=CN1C

Computed Properties

  • Exact Mass: 202.110613074g/mol
  • Monoisotopic Mass: 202.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38Ų
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